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Compound of Interest

Compound Name: Pyren-2-ol

Cat. No.: B1209747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the safety considerations and handling

protocols for Pyren-2-ol (CAS No. 78751-58-3). As a hydroxylated polycyclic aromatic

hydrocarbon (PAH), this compound requires a nuanced approach to safety, integrating the

known hazards of its parent pyrene backbone with the chemical reactivity of its phenolic group.

This document is intended to empower researchers to work safely with Pyren-2-ol by fostering

a deep understanding of its potential hazards and the rationale behind the recommended

safety protocols.

Compound Profile and Inferred Hazard Assessment
A specific, official Safety Data Sheet (SDS) for Pyren-2-ol is not readily available. Therefore, a

robust hazard assessment must be inferred from the well-documented profiles of its constituent

chemical classes: polycyclic aromatic hydrocarbons (PAHs) and phenols.

1.1. Physicochemical Properties
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Property Value Source

Chemical Name Pyren-2-ol; 2-Hydroxypyrene [1][2]

CAS Number 78751-58-3 [1][2]

Molecular Formula C₁₆H₁₀O [1][2]

Molecular Weight 218.25 g/mol [1][2]

Appearance

Likely a solid, potentially

crystalline. The parent, pyrene,

is a colorless solid, but

impurities can impart a yellow

hue.[3][4]

-

Stability
Considered relatively stable

under ambient conditions.[5]
-

Reactivity

The hydroxyl group imparts

phenolic character, making it

reactive toward electrophiles.

[5] It may be sensitive to light

and is incompatible with strong

oxidizing agents.[5][6]

-

1.2. Toxicological Profile: A Synthesis of Evidence

The primary health concern with PAHs is their potential carcinogenicity, which is intricately

linked to their metabolic activation.[7] The introduction of a hydroxyl group, as in Pyren-2-ol,
represents one of the initial steps in the metabolic pathway of pyrene.[8] While hydroxylation is

a detoxification step that increases water solubility for excretion, these phenolic metabolites

can also be further oxidized to reactive intermediates like quinones, which can bind to DNA and

cause genotoxic effects.[3][7][8]

Therefore, it is prudent to handle Pyren-2-ol with the assumption that it possesses hazards

similar to or potentially greater than its parent compound, pyrene, and other carcinogenic

PAHs.

Inferred GHS Classification and Hazards:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://downloads.regulations.gov/OSHA-H150-2006-0878-0004/content.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598180/
https://downloads.regulations.gov/OSHA-H150-2006-0878-0004/content.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598180/
https://downloads.regulations.gov/OSHA-H150-2006-0878-0004/content.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598180/
https://downloads.regulations.gov/OSHA-H150-2006-0878-0004/content.pdf
https://www.ncbi.nlm.nih.gov/books/NBK598180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674206/
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/disclaimer.html
https://pubmed.ncbi.nlm.nih.gov/7923958/
https://pubmed.ncbi.nlm.nih.gov/7923958/
https://pubmed.ncbi.nlm.nih.gov/7923958/
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4408964/
https://www.benchchem.com/product/b1209747?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33243114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4408964/
https://pubmed.ncbi.nlm.nih.gov/33243114/
https://www.benchchem.com/product/b1209747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity: Assumed to be a potential carcinogen. Many high-molecular-weight PAHs

are classified as known or probable human carcinogens (e.g., IARC Group 1 or 2A/2B).[7][9]

OSHA standards require specific handling procedures for carcinogens.[10][11][12]

Skin Corrosion/Irritation: Likely to be a skin irritant. Pyrene is a known skin irritant, and

phenolic compounds can be corrosive and are readily absorbed through the skin.[3][7]

Serious Eye Damage/Irritation: Likely to cause serious eye irritation. Both pyrene and

phenols are classified as eye irritants.[3][7]

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin. Phenol

itself is highly toxic and can cause systemic effects on the central nervous system, liver, and

kidneys.[7]

Aquatic Toxicity: Assumed to be very toxic to aquatic life with long-lasting effects, a

characteristic feature of the pyrene backbone.[3]

Core Directive: The Hierarchy of Controls
Effective management of Pyren-2-ol hinges on the consistent application of the hierarchy of

controls. This principle prioritizes the most effective safety measures to minimize risk.
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Hierarchy of Controls for Pyren-2-ol
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Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over

personal protective equipment.

For research involving Pyren-2-ol, elimination and substitution are often not feasible.

Therefore, the focus must be on robust Engineering Controls, supported by stringent

Administrative Controls and diligent use of Personal Protective Equipment (PPE).

Standard Operating Protocol: From Benchtop to
Disposal
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This section outlines the mandatory, self-validating protocols for handling Pyren-2-ol. The

causality behind each step is explained to ensure a comprehensive understanding of the safety

system.

3.1. Designated Work Area and Access Control

Rationale: To contain potential contamination and ensure that only trained personnel are

exposed. This aligns with OSHA guidelines for handling carcinogens.[10]

Protocol:

Designate a specific area for handling Pyren-2-ol, such as a dedicated chemical fume

hood or a demarcated bench space within a controlled-access laboratory.

Post warning signs indicating the presence of a potential carcinogen.

Access to this area should be restricted to authorized and trained personnel only.

3.2. Engineering Controls: The Primary Barrier

Rationale: To prevent inhalation of airborne particles, which is a primary route of exposure for

solid chemical compounds.[13]

Protocol:

All weighing, transferring, and preparation of Pyren-2-ol solutions must be conducted

within a certified chemical fume hood with a face velocity of 80-120 feet per minute.

For highly sensitive operations or when handling larger quantities, a glove box may be

required to provide a higher level of containment.

3.3. Personal Protective Equipment (PPE): The Last Line of Defense

Rationale: To protect the user from direct contact in the event of a splash or accidental spill.

PPE selection must be based on the specific chemical hazards.[6]

Protocol:
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Hand Protection: Double-gloving is mandatory. Use a disposable nitrile glove as the inner

layer. The outer glove should be a thicker, chemical-resistant material such as butyl rubber

or neoprene, which offer good protection against phenols and aromatic hydrocarbons.[6]

[14] Gloves must be changed immediately if contaminated.

Eye Protection: Chemical splash goggles are required at all times. A face shield should be

worn over the goggles when there is a significant risk of splashing (e.g., when transferring

solutions or working with larger volumes).[7]

Body Protection: A buttoned laboratory coat must be worn. For procedures with a higher

splash potential, a chemically resistant apron made of neoprene or similar material is

required over the lab coat.[15]

3.4. Storage Requirements

Rationale: To maintain chemical stability and prevent accidental release or reaction with

incompatible materials.

Protocol:

Store Pyren-2-ol in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and dark location, away from direct sunlight.[15]

Store in a designated, ventilated cabinet away from strong oxidizing agents (e.g.,

peroxides, nitrates, chlorates).[6]

Ensure secondary containment (e.g., a tray or bin) is used to capture any potential leaks.

Emergency Procedures: A Validated Response Plan
Rapid and correct response to an emergency is critical to mitigating harm. All personnel must

be trained on these procedures.

4.1. Exposure Response
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Pyren-2-ol Exposure Workflow
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Caption: Immediate flushing and seeking medical attention are critical steps in any exposure

event.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and copious amounts of water for at least 15 minutes. Seek immediate

medical attention.[7][10]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[7][10]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (if trained to do so) and seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and provide the medical team with the chemical name and any available hazard

information.[7]

4.2. Spill Cleanup Protocol

This protocol is for minor spills (<1 gram of solid or <100 mL of a dilute solution) that can be

managed by trained laboratory personnel. For larger spills, evacuate the area and contact

institutional Environmental Health & Safety (EHS).[15]
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Rationale: To safely contain, neutralize (if applicable), and collect the spilled material without

creating airborne dust or spreading contamination.

Protocol:

Alert & Secure: Alert personnel in the immediate area. Secure the location and prevent

entry. Ensure the fume hood is operational.

Don PPE: Wear the full PPE ensemble as described in section 3.3, including double

gloves, splash goggles, face shield, and a lab coat with a chemical-resistant apron.

Containment (Solid Spill): Gently cover the spill with an absorbent material like vermiculite

or sand to prevent the powder from becoming airborne. Do not dry sweep.[15][16]

Collection: Carefully scoop the absorbed material into a labeled, sealable plastic bag or

container. After the bulk of the material is removed, wet a spill pad or paper towel with an

appropriate solvent (e.g., ethanol) to wipe the area down. Place all contaminated cleaning

materials into the waste bag.[15][16]

Decontamination: Wipe the spill area again with soap and water.

Disposal: Seal the waste bag, attach a hazardous waste label, and dispose of it according

to institutional EHS guidelines.[17]

Waste Disposal
Rationale: As a suspected carcinogen and a hazardous aquatic toxicant, Pyren-2-ol waste

must be segregated and disposed of according to federal and local environmental

regulations to prevent environmental contamination.[18][19]

Protocol:

Solid Waste: All solid Pyren-2-ol, contaminated consumables (gloves, weigh paper, spill

pads), and empty containers must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Pyren-2-ol must be collected in a separate, sealed,

and labeled hazardous liquid waste container. Do not mix with other waste streams unless
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compatibility has been verified.

Disposal: All waste must be disposed of through the institution's official hazardous waste

management program. Do not pour any amount down the drain.

By adhering to these principles and protocols, researchers can effectively manage the risks

associated with Pyren-2-ol, ensuring a safe and compliant laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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